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Tetrachlorophthalic acid (TCPAA) is a chlorinated aromatic dicarboxylic acid. It is not a high-
production-volume chemical itself but is the primary and rapid hydrolysis product of
tetrachlorophthalic anhydride (TCPA). TCPA is an industrial chemical used as a flame retardant
in plastics such as epoxy resins and polyesters, and as a chemical intermediate.[1] Given that
TCPA reacts readily with water, its environmental form is the more stable tetrachlorophthalic
acid.[2]

The core structure of TCPAA, a benzene ring heavily substituted with chlorine atoms and
bearing two carboxylic acid groups, raises significant environmental and toxicological
guestions. The high degree of chlorination suggests resistance to degradation, leading to
concerns about persistence, while its chemical properties influence its mobility in soil and water
and its potential for bioaccumulation.[3]

From a toxicological standpoint, while much of the primary research has been conducted on
the parent anhydride, these studies are directly relevant to the acid. In vivo, TCPA is expected
to hydrolyze to TCPAA, which is the systemically available and biologically active molecule.[4]
Studies have identified the kidney as a primary target organ for toxicity in mammals.[5]
Furthermore, the anhydride is a known sensitizer, capable of causing occupational asthma.[3]
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This guide provides a comprehensive technical overview for researchers and toxicologists on
the environmental lifecycle and biological impacts of tetrachlorophthalic acid. We will delve
into its physicochemical characteristics, environmental persistence and mobility,
ecotoxicological profile, and mammalian toxicity, with a focus on the underlying mechanisms
and the experimental methodologies used to elucidate them.

Physicochemical Properties

Understanding the fundamental physicochemical properties of TCPAA is critical to predicting its
behavior in both environmental and biological systems. These properties govern its solubility,
partitioning behavior, and reactivity.

Property Value Source(s)

3,4,5,6-tetrachlorobenzene-
IUPAC Name ) ) ) [3]
1,2-dicarboxylic acid

CAS Number 632-58-6 [5]
Molecular Formula CsH2ClaO4 [5]
Molecular Weight 303.91 g/mol [5][6]

) Colorless crystalline
Physical Form [31[6]
plates/powder

~98°C (Note: Discrepancies
exist in literature, with values
Melting Point up to 147°C reported, possibly 315171

due to different hydration

states)
. Sparingly soluble / Soluble
Water Solubility T [31[5][6]
(Qualitative)
Octanol-Water Partition 3.38 - 3.5 (Experimental and 51(6]
Coefficient (log Kow) Predicted)

Acid Dissociation Constant

0.55 5
(PKa) .
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Causality Insight: The low pKa value of 0.55 indicates that TCPAA is a strong acid.[5] This is a
pivotal characteristic. At the typical pH of environmental systems (pH 5-9) and physiological pH
(~7.4), the carboxylic acid groups will be fully deprotonated, meaning TCPAA will exist almost
exclusively as a dianion. This anionic state dictates its environmental mobility and biological
interactions, reducing its volatility and influencing its sorption to soils and sediments.

Environmental Fate and Distribution
Formation and Environmental Entry

Tetrachlorophthalic acid enters the environment primarily through the hydrolysis of its parent
compound, tetrachlorophthalic anhydride (TCPA). TCPA, used in manufacturing, can be
released into the atmosphere or disposed of in landfills.[3] Airborne TCPA dust is expected to
precipitate and, upon contact with moisture in soil or water, will rapidly convert to TCPAA.[3]
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Caption: Formation pathway of TCPAA in the environment.

Persistence and Degradation
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Abiotic Degradation: The primary abiotic process is the initial hydrolysis of the anhydride. Once
formed, the tetrachlorophthalic acid molecule is notably stable. The chlorinated aromatic ring
is resistant to further abiotic transformations like hydrolysis and, due to its low volatility, is not
expected to undergo significant photochemical degradation in the atmosphere.[3] This chemical
recalcitrance is a hallmark of many polychlorinated aromatic compounds.

Biotic Degradation: TCPAA is not readily biodegradable. Standard tests for ready
biodegradability (e.g., OECD Test Guideline 301C) show 0% degradation over 28 days.[9] The
four chlorine atoms on the benzene ring sterically hinder and electronically deactivate the ring,
making it a poor substrate for the dioxygenase enzymes that typically initiate the aerobic
degradation of aromatic compounds.[8] While some specialized microorganisms can degrade
non-chlorinated phthalic acids, the persistence of the chlorinated ring structure of TCPAA is a
significant concern.[3][10]

Environmental Mobility

The mobility of a chemical in solil is largely governed by its tendency to adsorb to soil particles
versus remaining dissolved in soil water. This is quantified by the soil organic carbon-water
partition coefficient (Koc).

« Influence of pKa: As a strong acid (pKa = 0.55), TCPAA is anionic in soil and water.[5] This
leads to electrostatic repulsion from the negatively charged surfaces of clay minerals and soill
organic matter, significantly reducing its potential for sorption.

» Mobility Classification: A low Koc value is expected, which means TCPAA is likely to be
highly mobile in most soil types.[11] This high mobility poses a risk of leaching from surface
soils into groundwater. One safety data sheet notes the parent anhydride will likely be mobile
due to its water solubility, which supports the expectation of mobility for the acid.[12]

Bioaccumulation Potential

Bioaccumulation is the buildup of a chemical in an organism from the surrounding environment.
It is often correlated with the octanol-water partition coefficient (log Kow).

e Log Kow Value: With a log Kow value around 3.4, TCPAA falls into a range that suggests a
potential for bioaccumulation in aquatic organisms.[5][8]
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« Interpretation: While the chlorinated ring is persistent, the high water solubility and ionized
state at physiological pH may facilitate excretion, potentially mitigating the bioaccumulation
potential suggested by the log Kow value alone. However, the U.S. EPA has noted that
significant persistence and bioaccumulation of this compound is a possibility.[3] Definitive
bioaccumulation studies are needed to resolve this uncertainty.

Ecotoxicology

The ecotoxicological profile of TCPAA is not well-defined with specific quantitative data in the
public literature. Most regulatory classifications are based on the parent anhydride, TCPA.

Aquatic Toxicity: Tetrachlorophthalic anhydride is classified as very toxic to aquatic life with
long-lasting effects.[9][12] This classification implies that the substance can cause harm to
aguatic organisms at low concentrations and that its persistence can lead to chronic exposure
iIssues.

Data Gap: A critical data gap exists for specific aquatic toxicity endpoints (e.g., LC50 in fish,
EC50 in daphnids or algae) for tetrachlorophthalic acid itself. Given that the anhydride rapidly
hydrolyzes to the acid in aquatic environments, the toxicity is presumed to be exerted by
TCPAA. However, without specific studies on the acid, a precise environmental risk
assessment is challenging.

Terrestrial Toxicity: There is a lack of available data on the toxicity of TCPAA to soil organisms
such as earthworms, springtails, or soil microorganisms.

Mammalian Toxicology

Toxicological data for TCPAA is primarily derived from studies on its parent anhydride, TCPA,
which is administered and subsequently hydrolyzes to the acid in vivo.

Toxicokinetics

» Absorption and Distribution: No specific data on the absorption, distribution, and excretion of
TCPAA is available.[3]

o Metabolism: Studies in rats have shown that administration of TCPA can induce hepatic
microsomal enzymes, including cytochrome P450.[3] This indicates that the compound
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interacts with metabolic pathways in the liver, potentially altering the metabolism of other

xenobiotics.

Acute and Subchronic Toxicity

The kidney is the primary target organ for TCPAA toxicity following oral exposure in animal

models.

Summary of 13-Week Gavage Study in Rodents[5]

Species

Dose Levels (mg/kg/day)

Key Findings

F344/N Rats (Male)

94, 187, 375, 750, 1500

Dose-dependent increases in
kidney weight; renal tubule
necrosis and/or dilation
observed at all dose levels.
Depressed body weight gain at
=375 mg/kg. Increased
mortality at 1500 mg/kg.

F344/N Rats (Female)

94, 187, 375, 750, 1500

Dose-dependent increases in
kidney weight; renal tubule
necrosis and/or dilation.
Depressed body weight gain at

all dose levels.

B6C3F1 Mice (Male & Female)

94, 187, 375, 750, 1500

No chemical-related effects on
survival, body weights, or
organ weights. No significant

histopathological lesions.

Causality Insight: The marked species difference, with rats showing significant nephrotoxicity

and mice being largely unaffected, is a crucial finding.[5] This suggests potential differences in

metabolic activation, detoxification, or renal transport mechanisms between the two species.

The No-Observed-Adverse-Effect Level (NOAEL) for renal lesions in rats was not established

in this study, as effects were seen even at the lowest dose of 94 mg/kg/day.[5]

Genotoxicity
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TCPA has been evaluated in a battery of genetic toxicity tests and was found to be non-
mutagenic.[5]

» Bacterial Reverse Mutation Assay (Ames Test): Negative in Salmonella typhimurium strains
TA98, TA100, TA1535, and TA1537, with and without metabolic activation.[3]

« In Vitro Chromosomal Aberration Assay: Did not induce chromosomal aberrations or sister
chromatid exchanges in Chinese hamster ovary (CHO) cells.[3]

Immunotoxicity and Sensitization

TCPA is a known respiratory and dermal sensitizer. Exposure to TCPA dust in occupational
settings has been linked to allergic asthma.[3] This effect is believed to occur via an allergic,
immune-mediated mechanism rather than direct irritation.[3][11] Repeated or prolonged skin
contact may also cause skin sensitization.[11]

Putative Mechanism of Nephrotoxicity

While the precise molecular mechanism of TCPAA-induced nephrotoxicity has not been
elucidated, the observed pathology—renal tubule necrosis—is consistent with well-established
pathways of chemical-induced kidney injury.[5][10] The proximal tubule is a common target for
toxins due to its high concentration of transporters that actively secrete xenobiotics from the
blood into the tubular fluid.[13]

A plausible mechanism involves:

Active Uptake: TCPAA, as an organic anion, is likely transported from the blood into proximal
tubule epithelial cells by basolateral organic anion transporters (OATS).

e Intracellular Accumulation: This active transport leads to high intracellular concentrations of
TCPAA, far exceeding levels in the blood.

o Cellular Stress and Injury: The high concentration of the xenobiotic overwhelms cellular
defense mechanisms, leading to oxidative stress, mitochondrial dysfunction, and depletion of
ATP.

¢ Necrosis: The culmination of these insults is cell death via necrosis, leading to the observed
histopathological changes and impaired kidney function.[4][14]
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Caption: Putative mechanism of TCPAA-induced renal toxicity.
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Key Experimental Protocols
Protocol: Assessing Ready Biodegradability (Based on

OECD 301C)

This protocol is designed to determine if a chemical is "readily biodegradable,” meaning it is
likely to undergo rapid and ultimate degradation in the environment. TCPAA fails this test.
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Objective: To screen for ready biodegradability by measuring the rate of oxygen consumption in
a dilute aqueous medium inoculated with microorganisms from sewage treatment plant effluent.

Methodology:

e Preparation of Medium: A mineral salt medium is prepared containing essential inorganic
nutrients (e.g., potassium, magnesium, calcium, iron salts) in purified water. The pH is
adjusted to 7.4.

 Inoculum: Activated sludge from a domestic wastewater treatment plant is collected,
homogenized, and allowed to settle. The supernatant is used as the microbial inoculum.

o Test Setup:

o Test Flasks: A known concentration of TCPAA (e.g., 100 mg/L) is added to the mineral
medium along with the inoculum.

o Control Flasks: Inoculum and mineral medium only (to measure endogenous respiration).

o Reference Flasks: A readily biodegradable substance (e.g., sodium benzoate) is added
instead of TCPAA to validate the activity of the inoculum.

 Incubation: Flasks are sealed in a respirometer, which measures oxygen consumption over
time, and incubated in the dark at a constant temperature (e.g., 20°C) for 28 days.

o Data Analysis: The amount of oxygen consumed in the test flasks (corrected for the control)
is measured and expressed as a percentage of the Theoretical Oxygen Demand (ThOD).

o Pass/Fail Criteria: A substance is considered "readily biodegradable" if it reaches >60% of its
ThOD within a 10-day window during the 28-day test. TCPAA shows minimal (<10%)
degradation, leading to its classification as "not readily biodegradable".[9]

Causality Insight: The failure of this test is a direct consequence of the highly chlorinated and
stable aromatic structure of TCPAA, which is resistant to attack by the common microbial
enzymes present in the inoculum.

© 2026 BenchChem. All rights reserved. 9/15 Tech Support


https://pubmed.ncbi.nlm.nih.gov/23742892/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7771557?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Protocol: Evaluating Renal Toxicity in Rodents (Based
on NTP Studies)

This protocol outlines a subchronic oral toxicity study to identify target organs and characterize

dose-response relationships.

Objective: To evaluate the potential toxicity of a substance after repeated oral administration for

13 weeks, with a focus on histopathological changes in the kidney.

Methodology:

Animal Model: F344/N rats, 5-6 weeks old, are used. Animals are randomized into treatment
groups (e.g., 10 males and 10 females per group).

Dose Formulation and Administration: TCPA (which converts to TCPAA) is suspended in a
vehicle like corn oil. Doses (e.g., 0, 94, 187, 375, 750, 1500 mg/kg) are administered by oral
gavage once daily, 5 days per week, for 13 weeks.[5]

In-life Observations: Animals are observed twice daily for clinical signs of toxicity. Body
weights and food consumption are recorded weekly.

Clinical Pathology: At the end of the study, blood is collected for hematology and clinical
chemistry analysis (including kidney function markers like blood urea nitrogen (BUN) and
creatinine).

Necropsy and Histopathology:
o Animals are euthanized, and a full necropsy is performed.
o Organs, particularly the kidneys and liver, are weighed.

o Kidneys and other selected tissues are preserved in 10% neutral buffered formalin,
processed, embedded in paraffin, sectioned, stained with hematoxylin and eosin (H&E),
and examined microscopically by a board-certified veterinary pathologist.

Data Analysis: Statistical methods are used to compare body and organ weights, clinical
pathology data, and the incidence/severity of microscopic lesions between dosed and control
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groups.

Self-Validation: The inclusion of a vehicle control group is essential to ensure that observed
effects are due to the test chemical and not the administration procedure. A dose-response
relationship (i.e., increasing severity or incidence of lesions with increasing dose) provides

strong evidence of a chemical-related effect.

Summary and Conclusion

Tetrachlorophthalic acid (TCPAA) is an environmentally persistent and mobile substance
formed from the hydrolysis of the flame retardant TCPA. Its chemical structure, a heavily
chlorinated aromatic ring, confers high stability and resistance to biodegradation. Key
takeaways include:

o Environmental Fate: TCPAA is highly mobile in soil and has the potential to leach into
groundwater. It is not readily biodegradable and is classified as persistent. Its log Kow
suggests a moderate potential for bioaccumulation, though this requires further study.

» Ecotoxicity: While specific data for the acid is lacking, its parent anhydride is classified as
very toxic to aquatic life with long-lasting effects.

o Mammalian Toxicity: The primary target organ is the kidney, where TCPAA causes dose-
dependent tubular necrosis, particularly in rats. It is not genotoxic but is an immune-
sensitizer, capable of causing allergic asthma.

For researchers and drug development professionals, TCPAA serves as an important case
study. Its toxicological profile highlights the need to consider species-specific differences in
renal toxicity and the potential for non-genotoxic, target-organ-specific effects. The significant
data gaps in its ecotoxicological profile underscore the need for further research to fully
characterize the environmental risk posed by this persistent chemical.

References

» National Toxicology Program. Tetrachlorophthalic Anhydride - NTP Toxicity Report Number
28. [Online]. Available: [Link]

© 2026 BenchChem. All rights reserved. 11/15 Tech Support


https://www.benchchem.com/product/b7771557/docs?utm_src=pdf-body#introduction-the-persistent-legacy-of-a-flame-retardant-derivative
https://ntp.niehs.nih.gov/sites/default/files/ntp/htdocs/tox_rep_ser/tx28.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7771557?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

National Toxicology Program. NTP technical report on the toxicity studies of
Tetrachlorophthalic Anhydride (CAS No. 117-08-8) Administered by Gavage to F344/N Rats
and B6C3F1 Mice. PubMed. [Online]. Available: [Link]

PubChem. Tetrachlorophthalic anhydride. [Online]. Available: [Link]

Ferguson, L. R. Historical Perspective of Nephrotoxicity. PMC. [Online]. Available: [Link]

U.S. Environmental Protection Agency. TSCA Work Plan Chemical Technical Supplement —
Physicochemical Properties and Environmental Fate of the Brominated Phthalates. [Online].
Available: [Link]

ECETOC. The Role of Sorption in the Fate and Exposure of Chemicals in the Environment
(log KOC). [Online]. Available: [Link]

CAS Common Chemistry. Tetrachlorophthalic acid. [Online]. Available: [Link]

PubChem. Tetrachlorophthalic anhydride. [Online]. Available: [Link]

International Labour Organization. ICSC 1374 - TETRACHLOROPHTHALIC ANHYDRIDE.
[Online]. Available: [Link]

U.S. Environmental Protection Agency. Part 5: CHEMICAL-SPECIFIC PARAMETERS.
[Online]. Available: [Link]

Nevada Division of Environmental Protection. MEMORANDUM. [Online]. Available: [Link]

Perazella, M. A. The Mechanism of Drug Nephrotoxicity and the Methods for Preventing
Kidney Damage. [Online]. Available: [Link]

Ortiz, A., et al. A Synopsis of Current Theories on Drug-Induced Nephrotoxicity. PMC.
[Online]. Available: [Link]

Rosner, M. H., & Perazella, M. A. Pharmacology behind Common Drug Nephrotoxicities.
PMC. [Online]. Available: [Link]

PubChemlLite. Tetrachlorophthalic acid (C8H2CI404). [Online]. Available: [Link]

© 2026 BenchChem. All rights reserved. 12 /15 Tech Support


https://pubmed.ncbi.nlm.nih.gov/12209188/
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrachlorophthalic-anhydride
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6062164/
https://www.epa.gov/sites/default/files/2015-01/documents/bpc_p-e_fate_final.pdf
https://www.ecetoc.org/publication/tr-112-the-role-of-sorption-in-the-fate-and-exposure-of-chemicals-in-the-environment-log-koc/
https://www.benchchem.com/product/b7771557/docs?utm_src=pdf-body#introduction-the-persistent-legacy-of-a-flame-retardant-derivative
https://commonchemistry.cas.org/detail?cas_rn=632-58-6
https://pubchem.ncbi.nlm.nih.gov/compound/8326
https://www.ilo.org/dyn/icsc/showcard.display?p_lang=en&p_card_id=1374&p_version=2
https://www.epa.gov/sites/default/files/2015-09/documents/part5.pdf
https://www.ndep.nv.gov/uploads/land-waste-docs/bca_p2_surrogates_memo.pdf
https://www.mdpi.com/1422-0067/22/11/6109
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9315891/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5886777/
https://www.benchchem.com/product/b7771557/docs?utm_src=pdf-body#introduction-the-persistent-legacy-of-a-flame-retardant-derivative
https://pubchemlite.deep-thought.io/compound/CID-12442
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7771557?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Aftring, R. P., et al. Degradation of Phthalic Acids by Denitrifying, Mixed Cultures of Bacteria.
PMC. [Online]. Available: [Link]

McCalla, T. M., & Haskins, F. A. PHYTOTOXIC SUBSTANCES FROM SOIL
MICROORGANISMS AND CROP RESIDUES. UNL Digital Commons. [Online]. Available:
[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Estimating Tetrachloroethene Sorption Coefficients Based on Soil Properties in Organic-
Poor Soils [mdpi.com]

2. Tetrachlorophthalic anhydride | 117-08-8 [chemicalbook.com]

3. Tetrachlorophthalic acid | CBH2CI404 | CID 12442 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. Unveiling the mechanisms of nephrotoxicity caused by nephrotoxic compounds using
toxicological network analysis - PMC [pmc.ncbi.nim.nih.gov]

5. Tetrachlorophthalic acid(632-58-6)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

6. Tetrachlorophthalic acid | 632-58-6 [chemicalbook.com]
7. CAS Common Chemistry [commonchemistry.cas.org]
8. PubChemlLite - Tetrachlorophthalic acid (C8H2CIl404) [pubchemlite.lcsb.uni.lu]

9. Sorption behavior of 17 phthalic acid esters on three soils: effects of pH and dissolved
organic matter, sorption coefficient measurement and QSPR study - PubMed
[pubmed.ncbi.nim.nih.gov]

10. The Mechanism of Drug Nephrotoxicity and the Methods for Preventing Kidney Damage
- PMC [pmc.ncbi.nim.nih.gov]

11. chemsafetypro.com [chemsafetypro.com]

12. fishersci.com [fishersci.com]

© 2026 BenchChem. All rights reserved. 13/15 Tech Support


https://www.ncbi.nlm.nih.gov/pmc/articles/PMC243510/
https://digitalcommons.unl.edu/usdaarsfacpub/970/
https://www.benchchem.com/product/b7771557?utm_src=pdf-custom-synthesis#bc-rfq
https://www.mdpi.com/2076-3417/14/24/11761
https://www.mdpi.com/2076-3417/14/24/11761
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3313062.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrachlorophthalic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrachlorophthalic-acid
https://pmc.ncbi.nlm.nih.gov/articles/PMC10709196/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10709196/
https://m.chemicalbook.com/ProductMSDSDetailCB4196965_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB4196965_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4196965.htm
https://commonchemistry.cas.org/detail?cas_rn=632-58-6
https://pubchemlite.lcsb.uni.lu/e/compound/12442
https://pubmed.ncbi.nlm.nih.gov/23742892/
https://pubmed.ncbi.nlm.nih.gov/23742892/
https://pubmed.ncbi.nlm.nih.gov/23742892/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8201165/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8201165/
http://www.chemsafetypro.com/Topics/CRA/Soil_Adsorption_Coefficient_Kd_Koc.html
https://www.fishersci.com/store/msds?partNumber=AC157790010&productDescription=TETRACHLOROPHTHALIC+ANHY+1KG&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7771557?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e 13. Pharmacology behind Common Drug Nephrotoxicities - PMC [pmc.ncbi.nlm.nih.gov]

e 14. A Synopsis of Current Theories on Drug-Induced Nephrotoxicity - PMC
[pmc.ncbi.nlm.nih.gov]

o To cite this document: BenchChem. [Introduction: The Persistent Legacy of a Flame
Retardant Derivative]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7771557/docs#introduction-the-persistent-legacy-of-
a-flame-retardant-derivative]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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